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Compound of Interest

3-Ethylpyrrolidin-3-ol
Compound Name:

hydrochloride
CAS No.: 871014-14-1
Cat. No.: B1471094

Get Quote

Physicochemical Characterization, Synthesis, and
Analytical Verification[1][2]
Executive Summary

In the high-stakes environment of fragment-based drug discovery (FBDD), the precise
characterization of building blocks is non-negotiable. 3-Ethylpyrrolidin-3-ol hydrochloride
represents a specialized scaffold offering a quaternary carbon center within a saturated
heterocycle.[1][2] This structural feature is critical for restricting conformational flexibility, a key
tactic in enhancing the binding affinity of small molecule ligands to protein targets.[1][2]

This guide provides an authoritative breakdown of the molecular weight (MW) determination,
structural integrity, and synthetic provenance of this compound.[1][2] It is designed for
medicinal chemists and analytical scientists who require absolute stoichiometric precision in
their workflows.[1][2]
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Part 1: Molecular Identity & Physicochemical Profile[1]
[2][3]

The molecular weight of a salt form is the sum of the free base and the counterion.[1][2] For 3-
Ethylpyrrolidin-3-ol hydrochloride, the stoichiometry is typically 1:1, though hygroscopic
potential can introduce water of crystallization (hydrates) that must be ruled out via Karl Fischer
titration.[1][2]

1.1 Structural Specifications
e IUPAC Name: 3-Ethylpyrrolidin-3-ol hydrochloride[1][2]

o« Common Name: 3-Ethyl-3-hydroxypyrrolidine HCI[1][2]

o CAS Number (Free Base):Note: Specific CAS for the 3-ethyl isomer is less common than the
N-ethyl isomer; often synthesized de novo.[1][2] (Closest analog reference: 3-
methylpyrrolidin-3-ol, CAS 73874-13-6).[1][2]

¢ Isomeric Distinction: Crucially, this compound is C-ethylated at the 3-position, creating a
quaternary center.[1][2] It is distinct from 1-ethylpyrrolidin-3-ol (N-ethylated), which has
significantly different basicity and metabolic stability.[1][2]

1.2 Molecular Weight Calculation

The precise molecular weight is calculated using standard atomic weights (IUPAC 2021).[1][2]

Table 1: Stoichiometric Breakdown of Molecular Weight
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Average
Monoisotopic Molecular L
Component Formula . Contribution
Mass (Da) Weight ( g/mol
)
Free Base CeH13NO 115.0997 115.17 Pharmacophore
. Solubility/Stabilit
Counterion HCI 35.9767 36.46
y
CeH13NO[1][2] - ]
Target Salt Hel 151.0764 151.63 Final Reagent

Critical Note: When calculating stoichiometry for reactions (e.g., amide coupling), use the Salt
MW (151.63 g/mol ) to determine the mass required, but use the Free Base MW (115.17 g/mol )
to calculate theoretical yield if the product is not a salt.[1][2]

Part 2: Synthesis & Salt Formation Strategy

The synthesis of 3-ethylpyrrolidin-3-ol hydrochloride requires creating a quaternary center.
[1][2] This is chemically more demanding than simple N-alkylation.[1][2] The preferred route
utilizes a Grignard addition to a protected ketone.[1][2]

2.1 Synthetic Workflow (Causality & Logic)

e Protection: The pyrrolidine nitrogen must be protected (e.g., Boc or Cbz) to prevent side
reactions with the Grignard reagent.[1][2]

o Grignard Addition: Ethylmagnesium bromide (EtMgBr) attacks the ketone at C3.[1][2] This
step establishes the carbon skeleton and the quaternary center.[1][2]

o Deprotection & Salt Formation: Acidic cleavage removes the protecting group and
simultaneously forms the hydrochloride salt.[1][2]
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Figure 1: Synthetic pathway for 3-Ethylpyrrolidin-3-ol HCI. The formation of the quaternary
center at Step 1 is the yield-determining step.[1][2]

Part 3: Analytical Verification & Quality Control[1][2]

Trustworthiness in data comes from self-validating protocols.[1][2] To confirm you have the
correct isomer (3-ethyl vs. 1-ethyl) and the correct salt stoichiometry, the following analytical
cascade is required.

3.1 Structural Verification (NMR)

Standard 1H NMR is insufficient to distinguish subtle isomers without careful analysis.[1][2]
e Protocol: Dissolve 10 mg in DMSO-d6.
o Key Signal: Look for the ethyl group signals.[1][2]

o 3-Ethyl isomer: The ethyl CH2 will show correlation to the quaternary C3-OH carbon in
HMBC (Heteronuclear Multiple Bond Correlation).[1][2]

o 1-Ethyl isomer: The ethyl CH2 will correlate to the Nitrogen in 15N-HMBC (if available) or
show distinct chemical shifts typical of N-alkyl groups (

~2.5-3.0 ppm) vs C-alkyl (

~1.5 ppm).[1][2]

3.2 Molecular Weight Confirmation

Do not rely solely on the label.[1][2] Hygroscopicity can alter the effective molecular weight.[1]

[2]

Methodology:
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e High-Resolution Mass Spectrometry (HRMS):

o Expected [M+H]+: 116.1070 m/z (Positive mode).[1][2][3]

o Note: MS detects the free base cation.[1][2] It does not confirm the presence of HCI.[1][2]

o Argentometric Titration (Chloride Content):

[e]

Dissolve accurate mass of salt in water.[1][2]

o

Titrate with 0.1 N AgNO3 using a potentiometric electrode.[1][2]

Calculation:

[¢]

(1]

[e]

Target: Theoretical Cl% for MW 151.63 is 23.38%.[1][2] Significant deviation indicates
hydration or excess HCI.[1][2]

Unknown Sample
(White Solid)

1H/13C NMR + HMBC
Confirm C-Ethyl vs N-Ethyl

AgNO3 Titration Karl Fischer
Confirm CI- Counterion Check for Hydrates

Confirm Free Base Mass
(116.1070 Da)

I
I
i
HRMS (ESI+) !
I
I
I
I

Matches
MW 151.63?

Recalculate MW
(Hydrate/Solvate)

Release for Synthesis

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-3-pyrrolidinol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-pyrrolidin-3-ol
https://pubchemlite.lcsb.uni.lu/e/compound/57601815
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-3-pyrrolidinol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-pyrrolidin-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-3-pyrrolidinol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-pyrrolidin-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-3-pyrrolidinol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-pyrrolidin-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-3-pyrrolidinol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-pyrrolidin-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-3-pyrrolidinol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-pyrrolidin-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-3-pyrrolidinol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-pyrrolidin-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-3-pyrrolidinol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-pyrrolidin-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1471094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: Analytical decision tree for validating the molecular weight and identity of 3-
Ethylpyrrolidin-3-ol HCI.

Part 4: Applications in Drug Discovery[1][2]

The 3-ethylpyrrolidin-3-ol scaffold is not merely a spacer; it is a functional element in
"Fragment-Based Drug Discovery" (FBDD).[1][2]

» Conformational Restriction: The gem-disubstitution (ethyl + hydroxyl) at C3 biases the
pyrrolidine ring pucker.[1][2] This can lock the pharmacophore into a bioactive conformation,
reducing the entropic penalty upon binding to a receptor.[1][2]

o Solubility Enhancement: The hydroxyl group lowers the LogP (lipophilicity) compared to the
ethyl-pyrrolidine analog, improving water solubility—a common bottleneck in lead
optimization.[1][2]

o Vector Exploration: In a drug molecule, the nitrogen can be coupled to a core scaffold, while
the hydroxyl group can serve as a hydrogen bond donor/acceptor to pick up specific
interactions in the binding pocket.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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